3-(2,4-dimethoxyphenyl)-N-(4-ethylphenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-N-(4-ethylphenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C20H23N5O3/c1-4-13-5-8-15(9-6-13)21-20(26)17(19-22-24-25-23-19)11-14-7-10-16(27-2)12-18(14)28-3/h5-10,12,17H,4,11H2,1-3H3,(H,21,26)(H,22,23,24,25)
• InChI Key: TZTPJWKGWKKMMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(CC2=C(C=C(C=C2)OC)OC)C3=NNN=N3
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

3-(2,4-Dimethoxyphenyl)-N-(4-ethylphenyl)-2-(2H-tetrazol-5-yl)propanamide, also known as DMP-ETP, is a novel chemical compound with a wide range of potential applications. DMP-ETP is a synthetic compound that can be used as a research chemical in a variety of scientific experiments. It has been studied for its potential to be used in drug development, as a catalyst in organic synthesis, and as a therapeutic agent.

Scientific Research Applications

• Herbicidal Activity :

  • A study by Liu et al. (2008) synthesized a compound structurally similar to the one and evaluated its herbicidal activity. Their research found that the compound was effective in herbicidal applications (Liu et al., 2008).
  • Similarly, another research by Man‐Yun Liu and De-Qing Shi (2014) on compounds containing pyrimidine and 1,3,4-thiadiazole rings, which are structurally related, indicated moderate to good selective herbicidal activity against certain plants (Liu & Shi, 2014).

• Antibacterial and Antifungal Activity :

  • A study by Tumosienė et al. (2012) involved synthesizing azole derivatives from propanehydrazide and evaluating their antibacterial activity. This research is relevant due to the structural similarities and the focus on antibacterial properties (Tumosienė et al., 2012).
  • In another study, Rajasekaran, Murugesan, and Anandarajagopal (2006) synthesized novel 1H-benzo[d][1,2,3]triazoles and evaluated their antibacterial, antifungal, and anticonvulsant activities. These compounds showed moderate antibacterial and antifungal activity against certain pathogens (Rajasekaran et al., 2006).

• Anticonvulsant Studies :

  • Research by Idris, Ayeni, and Sallau (2011) on N-Benzyl-3-[(Chlorophenyl) Amino] propanamides, which are structurally related, demonstrated anticonvulsant properties in mice models. This indicates potential applications in the treatment or study of epilepsy (Idris et al., 2011).

• Synthesis and Characterization for Various Applications :

  • Several studies focused on the synthesis and characterization of compounds with structural similarities for various potential applications, such as in the development of new pharmaceuticals or as probes in biochemical research. These include studies by Al-Hourani et al. (2016) and Cory et al. (1991) (Al-Hourani et al., 2016); (Cory et al., 1991).